1,4-Dichlorobenzene 1,4-Dichlorobenzene Paradichlorobenzene is a synthetic, white crystalline solid that is practically insoluble in water and soluble in ether, chloroform, carbon disulfide, benzene, alcohol and acetone. It is used primarily as a space deodorant in products such as room deodorizers, urinal and toilet bowl blocks, and as an insecticide fumigant for moth control. When 1,4-dichlorobenzene is heated to decomposition, toxic gases and vapors (such as hydrochloric acid and carbon monoxide) are released. The primary route of potential human exposure to this compound is inhalation. Acute inhalation exposure to 1,4-dichlorobenzene can result in coughing and breathing difficulties. Breathing high levels of this chemical can cause headaches, dizziness and liver damage. Contact with 1,4-dichlorobenzene can irritate the eyes, leading to burning and tearing. It is reasonably anticipated to be a human carcinogen. (NCI05)
There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.
1,4-dichlorobenzene is a dichlorobenzene carrying chloro groups at positions 1 and 4. It has a role as an insecticide.
Brand Name: Vulcanchem
CAS No.: 106-46-7
VCID: VC20831772
InChI: InChI=1S/C6H4Cl2/c7-5-1-2-6(8)4-3-5/h1-4H
SMILES: C1=CC(=CC=C1Cl)Cl
Molecular Formula: C6H4Cl2
Molecular Weight: 147 g/mol

1,4-Dichlorobenzene

CAS No.: 106-46-7

Cat. No.: VC20831772

Molecular Formula: C6H4Cl2

Molecular Weight: 147 g/mol

* For research use only. Not for human or veterinary use.

1,4-Dichlorobenzene - 106-46-7

Specification

Description Paradichlorobenzene is a synthetic, white crystalline solid that is practically insoluble in water and soluble in ether, chloroform, carbon disulfide, benzene, alcohol and acetone. It is used primarily as a space deodorant in products such as room deodorizers, urinal and toilet bowl blocks, and as an insecticide fumigant for moth control. When 1,4-dichlorobenzene is heated to decomposition, toxic gases and vapors (such as hydrochloric acid and carbon monoxide) are released. The primary route of potential human exposure to this compound is inhalation. Acute inhalation exposure to 1,4-dichlorobenzene can result in coughing and breathing difficulties. Breathing high levels of this chemical can cause headaches, dizziness and liver damage. Contact with 1,4-dichlorobenzene can irritate the eyes, leading to burning and tearing. It is reasonably anticipated to be a human carcinogen. (NCI05)
There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.
1,4-dichlorobenzene is a dichlorobenzene carrying chloro groups at positions 1 and 4. It has a role as an insecticide.
CAS No. 106-46-7
Molecular Formula C6H4Cl2
Molecular Weight 147 g/mol
IUPAC Name 1,4-dichlorobenzene
Standard InChI InChI=1S/C6H4Cl2/c7-5-1-2-6(8)4-3-5/h1-4H
Standard InChI Key OCJBOOLMMGQPQU-UHFFFAOYSA-N
Impurities Pure-grade para-dichlorobenzene consists of > 99.8% para-dichlorobenzene, < 0.05% chlorobenzene and trichlorobenzene and < 0.1% ortho- and meta-dichlorobenzene.
SMILES C1=CC(=CC=C1Cl)Cl
Canonical SMILES C1=CC(=CC=C1Cl)Cl
Boiling Point 345 °F at 760 mm Hg (NTP, 1992)
174.0 °C
173.9 °C
174 °C
345°F
Colorform White crystals
Volatile crystals
White crystals or leaflets
Colorless or white crystalline solid
Flash Point 150 °F (NTP, 1992)
66.0 °C (150.8 °F) - closed cup
150 °F (66 °C) (closed cup)
66 °C c.c.
150°F
Melting Point 127 °F (NTP, 1992)
52.09 °C
53.1 °C
52.7°C
53 °C
128°F

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